![molecular formula C9H5N5OS2 B257498 N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide](/img/structure/B257498.png)
N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide
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Overview
Description
N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide, also known as BTTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics.
Mechanism of Action
The mechanism of action of N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide is not fully understood. However, studies have shown that it induces apoptosis, or programmed cell death, in cancer cells by activating caspase-3 and caspase-9. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest in the G1 phase.
Biochemical and Physiological Effects
This compound has been shown to possess antitumor properties, making it a promising candidate for the development of new anticancer drugs. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest in the G1 phase. In addition, this compound has been shown to possess antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide in lab experiments is its relatively simple synthesis method. However, one limitation is that it is not very soluble in water, which may make it difficult to use in some experiments.
Future Directions
There are several future directions for research on N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide. One area of research could focus on developing new anticancer drugs based on this compound. Another area of research could focus on using this compound as a building block for the synthesis of new organic semiconductors with potential applications in electronic devices. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of oxidative stress-related diseases.
Synthesis Methods
N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide can be synthesized through a multistep process that involves the reaction of 2-aminobenzothiazole with thionyl chloride to form 2-chlorobenzothiazole. This compound is then reacted with thiosemicarbazide to produce 2-(1,3-thiazol-2-yl)benzothiazole-5-carbothioamide. Finally, this compound is reacted with phosgene to form this compound.
Scientific Research Applications
N-(2,1,3-benzothiadiazol-5-yl)-1,2,3-thiadiazole-4-carboxamide has demonstrated potential applications in various scientific fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been shown to possess antitumor properties, making it a promising candidate for the development of new anticancer drugs. In materials science, this compound has been used as a building block for the synthesis of organic semiconductors, which have potential applications in the development of electronic devices. In organic electronics, this compound has been used as a dopant for the synthesis of conductive polymers.
properties
Molecular Formula |
C9H5N5OS2 |
---|---|
Molecular Weight |
263.3 g/mol |
IUPAC Name |
N-(2,1,3-benzothiadiazol-5-yl)thiadiazole-4-carboxamide |
InChI |
InChI=1S/C9H5N5OS2/c15-9(8-4-16-14-11-8)10-5-1-2-6-7(3-5)13-17-12-6/h1-4H,(H,10,15) |
InChI Key |
GHPOIITVMUWYOK-UHFFFAOYSA-N |
SMILES |
C1=CC2=NSN=C2C=C1NC(=O)C3=CSN=N3 |
Canonical SMILES |
C1=CC2=NSN=C2C=C1NC(=O)C3=CSN=N3 |
Origin of Product |
United States |
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